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Compound of Interest

Compound Name: H-Phe(4-I)-OH

Cat. No.: B613263 Get Quote

An In-depth Technical Guide on H-Phe(4-I)-OH: Core Molecular Properties

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental physicochemical properties of a compound is paramount. This document

provides the core molecular information for 4-Iodo-L-phenylalanine, commonly abbreviated as

H-Phe(4-I)-OH.

Core Molecular Data
The fundamental molecular attributes of H-Phe(4-I)-OH are summarized below. This data is

essential for a variety of applications, including stoichiometric calculations in synthetic

protocols, interpretation of mass spectrometry results, and computational modeling.

Property Value

Molecular Formula C9H10INO2[1][2][3][4]

Molecular Weight 291.09 g/mol [1][4][5]

Synonyms
4-Iodo-L-phenylalanine, (S)-2-Amino-3-(4-

iodophenyl)propanoic acid[2][5]

CAS Number 24250-85-9[1][2][3][6]

Experimental Protocols
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The determination of the molecular weight and formula of H-Phe(4-I)-OH is typically achieved

through standard analytical techniques.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the

accurate mass of the molecule. The sample is ionized (e.g., using electrospray ionization - ESI)

and the mass-to-charge ratio (m/z) of the resulting ions is measured. The monoisotopic mass is

calculated from the most abundant isotopes of each element (¹²C, ¹H, ¹²⁷I, ¹⁴N, ¹⁶O), which for

C9H10INO2 is approximately 290.9756 g/mol .[5][7] This experimental value is then matched to

the theoretical mass calculated from the chemical formula to confirm its identity.

Elemental Analysis: Combustion analysis can be used to determine the empirical formula. A

sample of the compound is burned in an excess of oxygen, and the quantities of combustion

products (carbon dioxide, water, nitrogen gas) are measured. The percentage composition of

carbon, hydrogen, and nitrogen in the compound can be calculated from these measurements.

The presence of iodine is typically determined by other methods, such as titration or ion

chromatography after decomposition of the sample. The combination of these results allows for

the determination of the empirical formula, which is then confirmed by mass spectrometry to be

the molecular formula.

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the compound and its core

molecular identifiers.
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Caption: Core molecular properties of H-Phe(4-I)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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